Cas no 1824718-91-3 (Heptanedioic acid 2,5-dioxopyrrolidin-1-yl ester ethyl ester)

• Product Name: Heptanedioic acid 2,5-dioxopyrrolidin-1-yl ester ethyl ester
• CAS No: 1824718-91-3
• MF: C₁₃H₁₉NO₆
• MW: 285.29306435585
• CID: 5525751
• Update Time: 2025-07-16

Heptanedioic acid 2,5-dioxopyrrolidin-1-yl ester ethyl ester Chemical and Physical Properties

Names and Identifiers

• Heptanedioic acid 2,5-dioxopyrrolidin-1-yl ester ethyl ester

• Inchi： 1S/C13H19NO6/c1-2-19-12(17)6-4-3-5-7-13(18)20-14-10(15)8-9-11(14)16/h2-9H2,1H3
• InChI Key： CFSGPBCOICZYDS-UHFFFAOYSA-N
• SMILES： C(ON1C(=O)CCC1=O)(=O)CCCCCC(OCC)=O

Additional information on Heptanedioic acid 2,5-dioxopyrrolidin-1-yl ester ethyl ester

Heptanedioic acid 2,5-dioxopyrrolidin-1-yl ester ethyl ester (CAS No. 1824718-91-3): An Overview

Heptanedioic acid 2,5-dioxopyrrolidin-1-yl ester ethyl ester (CAS No. 1824718-91-3) is a versatile compound with significant applications in various fields of chemistry and biochemistry. This compound, also known as NHS-heptanedioic acid diethyl ester, is a derivative of heptanedioic acid and features a unique combination of functional groups that make it highly reactive and useful in synthetic chemistry and biological research.

The structure of Heptanedioic acid 2,5-dioxopyrrolidin-1-yl ester ethyl ester consists of a heptanedioic acid backbone with two ethyl ester groups and a 2,5-dioxopyrrolidin-1-yl (NHS) group. The NHS group is particularly noteworthy as it is a common leaving group in coupling reactions, making this compound an excellent reagent for the formation of amide bonds in peptide synthesis and other conjugation reactions.

In recent years, the use of NHS-heptanedioic acid diethyl ester has gained significant attention in the field of bioconjugation. Bioconjugation involves the chemical linking of biomolecules such as proteins, antibodies, and nucleic acids to other molecules or surfaces. This process is crucial in the development of targeted drug delivery systems, diagnostic tools, and therapeutic agents. The reactive NHS group in Heptanedioic acid 2,5-dioxopyrrolidin-1-yl ester ethyl ester allows for efficient conjugation to primary amines on biomolecules, facilitating the creation of stable and functional bioconjugates.

One of the key applications of Heptanedioic acid 2,5-dioxopyrrolidin-1-yl ester ethyl ester is in the synthesis of peptide-based therapeutics. Peptides are increasingly being used as therapeutic agents due to their high specificity and low toxicity. However, their stability and bioavailability can be challenging. By using NHS-heptanedioic acid diethyl ester, researchers can modify peptides to enhance their stability and solubility, thereby improving their therapeutic potential.

Another important application is in the field of protein labeling. Protein labeling involves attaching a detectable tag or marker to a protein to facilitate its detection or visualization. The NHS group in Heptanedioic acid 2,5-dioxopyrrolidin-1-yl ester ethyl ester can be used to label proteins with fluorescent dyes, biotin, or other detectable moieties. This has significant implications for proteomics research and the development of diagnostic assays.

Recent studies have also explored the use of Heptanedioic acid 2,5-dioxopyrrolidin-1-yl ester ethyl ester in the creation of nanoparticle-based drug delivery systems. Nanoparticles offer unique advantages in drug delivery, including enhanced solubility, prolonged circulation time, and targeted delivery to specific tissues or cells. By conjugating drugs or targeting ligands to nanoparticles using NHS-heptanedioic acid diethyl ester, researchers can develop more effective and precise drug delivery systems.

The versatility and reactivity of Heptanedioic acid 2,5-dioxopyrrolidin-1-yl ester ethyl ester make it an essential tool in modern synthetic chemistry and biochemistry. Its ability to form stable amide bonds through its NHS group has led to its widespread use in various applications, from peptide synthesis to protein labeling and nanoparticle conjugation.

In conclusion, Heptanedioic acid 2,5-dioxopyrrolidin-1-yl ester ethyl ester (CAS No. 1824718-91-3) is a valuable compound with a wide range of applications in chemical and biological research. Its unique structure and reactive properties make it an indispensable reagent for researchers working in fields such as bioconjugation, peptide synthesis, protein labeling, and nanoparticle-based drug delivery systems. As research continues to advance, the potential uses for this compound are likely to expand further, contributing to new breakthroughs in science and medicine.